Cas no 1187929-79-8 (tert-butyl (3S)-3-(aminomethyl)morpholine-4-carboxylate)

• Product Name: tert-butyl (3S)-3-(aminomethyl)morpholine-4-carboxylate
• CAS No: 1187929-79-8
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD06796250
• CID: 821550
• PubChem ID: 44182324
• Update Time: 2025-10-21

tert-butyl (3S)-3-(aminomethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-(aminomethyl)morpholine-4-carboxylate
• (S)-3-(Aminomethyl)morpholine-4-carboxylic acid tert-butyl ester
• (S)-4-Boc-3-amimethylmorpholine
• (S)-4-Boc-3-aminomethylmorpholine
• (S)-4-Boc-3-aminomethylmorpholine oxalate
• tert-butyl (3S)-3-(aminomethyl)morpholine-4-carboxylate
• (S)-4-Boc-3-aminomethyl-morpholine
• (3S)-3-(Aminomethyl)-4-N-Boc-morpholine
• (S)-3-AMINOMETHYL-MORPHOLINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
• (S)-4-N-Boc-3-(aminomethyl)morpholine
• IRSSIQNSBCQILH-QMMMGPOBSA-N
• BH065
• (S)-3-(Boc-aminomethyl)morpholine
• 3119AA
• DB-023198
• (S)-4-Boc-3-(aminomethyl)morpholine
• tert-butyl (S)-3-(aminomethyl)morpholine-4-carboxylate
• SCHEMBL554651
• (S)-3-AMINOMETHYL-MORPHOLINE-4-CARBOXYLIC ACID(OTBU)
• AS-39245
• CS-0060962
• MFCD06796250
• (S)-tert-Butyl3-(aminomethyl)morpholine-4-carboxylate
• AKOS016843025
• tert-butyl (S)-3-aminomethylmorpholin-4-carboxylate
• DTXSID20657772
• 1187929-79-8

• MDL： MFCD06796250
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-4-5-14-7-8(12)6-11/h8H,4-7,11H2,1-3H3/t8-/m0/s1
• InChI Key： IRSSIQNSBCQILH-QMMMGPOBSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@@H](CN)C1

Computed Properties

• Exact Mass: 216.14700
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8
• XLogP3: -0.1

Experimental Properties

• Density: 1.078
• Boiling Point: 311 ºC
• Flash Point: 142 ºC
• PSA: 64.79000
• LogP: 1.21920

tert-butyl (3S)-3-(aminomethyl)morpholine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on tert-butyl (3S)-3-(aminomethyl)morpholine-4-carboxylate

Research Brief on tert-Butyl (3S)-3-(Aminomethyl)morpholine-4-carboxylate (CAS: 1187929-79-8) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl (3S)-3-(aminomethyl)morpholine-4-carboxylate (CAS: 1187929-79-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral morpholine derivative serves as a versatile building block in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and kinase-targeted therapeutics. Recent studies highlight its role as a key intermediate in the production of novel drug candidates, owing to its unique stereochemical properties and functional group compatibility.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing selective PI3Kδ inhibitors, with researchers at Genentech employing it as a critical stereocenter-bearing scaffold. The (3S)-configuration was found to confer optimal binding affinity when incorporated into the inhibitor's pharmacophore, achieving IC50 values in the low nanomolar range against the target kinase. This work underscores the growing importance of chiral morpholine derivatives in precision oncology drug development.

From a synthetic chemistry perspective, tert-butyl (3S)-3-(aminomethyl)morpholine-4-carboxylate has shown remarkable versatility. A recent Nature Protocols publication detailed its use in automated flow chemistry platforms for the rapid assembly of compound libraries. The Boc-protected amine and carboxylate groups provide orthogonal protection strategies that enable sequential functionalization, making this building block particularly valuable for parallel synthesis approaches in medicinal chemistry campaigns.

Emerging applications in radiopharmaceuticals have also been reported. Researchers at Memorial Sloan Kettering Cancer Center utilized this morpholine derivative as a precursor for 18F-labeled PET tracers targeting sigma-2 receptors. The compound's aminomethyl group served as an ideal attachment point for radiofluorination, while the morpholine ring contributed to favorable blood-brain barrier penetration properties in preclinical models.

Quality control and analytical method development for this compound have seen significant advancements. A 2024 Analytical Chemistry publication presented a novel UPLC-MS/MS method capable of detecting the compound at sub-ppm levels in complex biological matrices. This analytical breakthrough supports pharmacokinetic studies of drug candidates derived from this intermediate, addressing previous challenges in trace-level quantification.

Looking forward, the pharmaceutical industry is showing increased interest in scaling up production of tert-butyl (3S)-3-(aminomethyl)morpholine-4-carboxylate. Process chemistry teams have developed continuous manufacturing approaches that improve yield and enantiomeric purity while reducing environmental impact. These developments position this compound as a strategic intermediate for next-generation therapeutics targeting neurological disorders and precision oncology indications.